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Compound of Interest

Compound Name: Tilpisertib fosmecarbil tfa

Cat. No.: B15579698 Get Quote

Essential Safety and Handling Guide for
Tilpisertib Fosmecarbil TFA
This guide provides critical safety and logistical information for laboratory personnel handling

Tilpisertib fosmecarbil tfa. Adherence to these protocols is essential to ensure the safety of

researchers, scientists, and drug development professionals. The "tfa" designation indicates

the presence of trifluoroacetic acid, which presents specific handling hazards.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure through inhalation, skin

contact, or ingestion. The required PPE for various laboratory activities involving this compound

is summarized below.
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Activity Required Personal Protective Equipment

Handling Solid Compound

Gloves: Double-gloving with chemically resistant

nitrile gloves. Gown: Disposable, solid-front,

back-closure gown. Eye Protection: Safety

glasses with side shields or chemical splash

goggles. Respiratory Protection: Use in a well-

ventilated area. If dusts are generated, a

NIOSH-approved respirator (e.g., N95) is

required.

Preparing Solutions

Gloves: Double-gloving with chemically resistant

nitrile gloves. Gown: Disposable, solid-front,

back-closure gown. Eye Protection: Chemical

splash goggles and a face shield. Ventilation: All

work must be performed in a certified chemical

fume hood.

Administering Compound

Gloves: Double-gloving with chemically resistant

nitrile gloves. Gown: Disposable, solid-front,

back-closure gown. Eye Protection: Safety

glasses with side shields or chemical splash

goggles.

Operational and Disposal Plans
Handling and Storage:

Use Tilpisertib fosmecarbil tfa only under a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Store in a locked and well-ventilated place. Keep container tightly closed.

Spill Management:
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In case of a spill, evacuate personnel to a safe area.

Wear appropriate PPE as outlined above.

Absorb the spill with inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[1]

Do not allow the substance to enter drains or waterways.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1]

Follow all federal, state, and local regulations for hazardous waste disposal.

Hazard Identification and First Aid
Hazard Statements: Causes severe skin burns and eye damage.[1][2] May be harmful if

swallowed or inhaled.[1][2]

First Aid - Eyes: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.[1]

First Aid - Skin: Wash off immediately with plenty of water for at least 15 minutes. Remove

and wash contaminated clothing before re-use. Get immediate medical attention.[1]

First Aid - Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of

water afterwards. Never give anything by mouth to an unconscious person. Get immediate

medical attention.[1]

First Aid - Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get

immediate medical attention.[1]
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Caption: Workflow for handling Tilpisertib fosmecarbil tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15579698?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579698?utm_src=pdf-body
https://www.benchchem.com/product/b15579698?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=A11650&productDescription=TRIFLUOROACETIC+ACID%2C+OPTIMA+L&vendorId=VN00033897&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A5711_EU_6N.pdf
https://www.benchchem.com/product/b15579698#personal-protective-equipment-for-handling-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/product/b15579698#personal-protective-equipment-for-handling-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/product/b15579698#personal-protective-equipment-for-handling-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/product/b15579698#personal-protective-equipment-for-handling-tilpisertib-fosmecarbil-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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